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Compound of Interest

Compound Name: 4-Bromo-2-ethoxybenzoic acid

CAS No.: 89407-43-2

Cat. No.: B044604

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Bromo-2-ethoxybenzoic acid
(CAS No. 89407-43-2), a halogenated aromatic carboxylic acid with significant potential as a

versatile building block in medicinal chemistry and organic synthesis. While specific

applications and biological activities of this particular molecule are not yet extensively

documented in publicly accessible literature, its structural motifs are present in a variety of

pharmacologically active compounds. This guide details its chemical properties, provides a

robust, step-by-step synthesis protocol, and discusses its potential applications in drug

discovery based on the established roles of related brominated and ethoxy-substituted benzoic

acid derivatives. The document is intended to serve as a foundational resource for researchers

interested in utilizing this compound for the synthesis of novel chemical entities.

Introduction and Chemical Profile
4-Bromo-2-ethoxybenzoic acid is a disubstituted benzoic acid featuring a bromine atom at

the 4-position and an ethoxy group at the 2-position. The strategic placement of these
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functional groups offers multiple avenues for synthetic diversification. The bromine atom can

participate in a wide range of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira),

allowing for the introduction of carbon-carbon and carbon-heteroatom bonds. The ethoxy

group, an electron-donating moiety, influences the electronic properties of the aromatic ring and

can participate in hydrophobic interactions within biological targets. The carboxylic acid group

provides a handle for amide bond formation, esterification, and other derivatizations, making it

a valuable scaffold for library synthesis.

Table 1: Chemical and Physical Properties of 4-Bromo-2-ethoxybenzoic acid

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis and Experimental Protocols
The synthesis of 4-Bromo-2-ethoxybenzoic acid can be efficiently achieved through a two-

step process: the synthesis of the ethyl ester precursor followed by its hydrolysis.

Proposed Synthesis of Ethyl 4-bromo-2-ethoxybenzoate
(Precursor)
While a specific protocol for ethyl 4-bromo-2-ethoxybenzoate is not readily available, a reliable

synthesis can be adapted from the established procedure for the analogous methyl ester, 4-

bromo-2-methoxybenzoic acid, by substituting the corresponding ethylating agent. The

proposed starting material is 4-bromo-2-hydroxybenzoic acid.

Reaction Scheme:
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Ethyl 4-bromo-2-ethoxybenzoate 4-Bromo-2-ethoxybenzoic acid

1. NaOH, THF/H₂O
2. HCl

4-Bromo-2-ethoxybenzoic acid (Starting Material)

Library Synthesis via
- Amide Coupling

- Esterification
- Suzuki/Heck Coupling

High-Throughput Screening
(Target-based or Phenotypic)

Hit Identification and Validation

Lead Optimization
(Structure-Activity Relationship Studies)

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b044604?utm_src=pdf-body-img
https://www.benchchem.com/product/b044604?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 4-Bromo-2-ethoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromo-2-
ethoxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044604#4-bromo-2-ethoxybenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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